Cas no 762-42-5 (1,4-dimethyl but-2-ynedioate)

• Product Name: 1,4-dimethyl but-2-ynedioate
• CAS No: 762-42-5
• MF: C₆H₆O₄
• MW: 142.109442234039
• MDL: MFCD00008456
• CID: 39772
• PubChem ID: 12980
• Update Time: 2025-07-04

1,4-dimethyl but-2-ynedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl but-2-ynedioate
• DMAD
• dimethyl butynedioate
• Acetylenedicarboxylic acid dimethyl ester~Butynedioic acid dimethyl ester~DMAD
• DIMETHYL ACETYLENEDICARBOXYLATE (DMADC)
• Dimethyl acetylenedicarboxylate
• Dimethyl but-2-yne-1,4-dioate
• Dimethylaceylene dicarboxylate
• Dimethyl 2-butynedioate
• Acetylenedicarboxylic Acid Dimethyl Ester
• 1,4-dimethyl but-2-ynedioate
• dimethylacetylendicarboxylate
• 2-Butynedioic acid, 1,4-dimethyl ester
• NS00020884
• WLN: 1OV1UU1VO1
• dimethyl-acetylene dicarboxylate
• dimethyl-acetylenedicarboxylate
• dimethyl acetylene-dicarboxylate
• dimethyl acetylenedicarboxy-late
• Dimethyl acetylenedicarboxylate, 99%
• 4-02-00-02291 (Beilstein Handbook Reference)
• dimethyl acetylendicarboxylate
• F30113
• dicarbomethoxyacetylene
• A838653
• FT-0625034
• SCHEMBL25706
• NSC-101119
• BRN 0607063
• CHEMBL3248452
• 2-butynedioic acid dimethyl ester
• Methyl acetylenedicarboxylate
• Bis(carbomethoxy)acetylene
• Dimethyl 1,2-acetylenedicarboxylate
• acetylene-dicarboxylic acid dimethyl ester
• A0090
• Bis(methoxycarbonyl)acetylene
• dimethyl but-2-ynedioate;Dimethyl acetylenedicarboxylate
• InChI=1/C6H6O4/c1-9-5(7)3-4-6(8)10-2/h1-2H
• Di(carbomethoxy)acetylene
• dimethyl acetylene dicarboxylate
• dimethyl ethyne dicarboxylate
• NSC101119
• acetylene dicarboxylic acid, dimethyl ester
• NSC14912
• dimethylbut-2-ynedioate
• 1,2-Bis(methoxycarbonyl)acetylene
• NSC-14912
• Z104473200
• Q904788
• MFCD00008456
• dimethyl-2-butynedioate
• UNII-7HZA2PL15F
• dimethylacetylene-dicarboxylate
• CS-D0471
• AKOS009028881
• 762-42-5
• Dimethyl butyne-1,4-dioate
• DTXSID0061088
• AM87182
• Butynedioic acid dimethyl ester
• Dimethyl acetylenedicarboxylic acid
• 1,2-Bis(methoxycarbonyl)ethyne
• STR01625
• NCGC00165984-01
• Dimethylacetylenedicarboxylate
• NSC 14912
• 2-Butynedioic acid, dimethyl ester
• 7HZA2PL15F
• F0001-1934
• EN300-19219
• W-104370
• Dimethyl ethynedicarboxylate
• Acetylenedicarboxylic acid, dimethyl ester
• EINECS 212-098-4
• dimethylacetylene dicarboxylate
• But-2-ynedioic acid dimethyl ester
• acetylene dicarboxylic acid dimethyl ester
• Dimethyl but-2-ynedioate,But-2-ynedioic acid dimethyl ester
• STL185544
• Pentaacetyl-5-thioglucose
• DB-056040
• BBL036264
• Acetylenedicarboxylic acid, dimethyl ester (8CI)
• DTXCID7047857
• FD10835

• MDL： MFCD00008456
• Inchi： 1S/C6H6O4/c1-9-5(7)3-4-6(8)10-2/h1-2H3
• InChI Key： VHILMKFSCRWWIJ-UHFFFAOYSA-N
• SMILES： O(C(C#CC(=O)OC)=O)C
• BRN： 607063

Computed Properties

• Exact Mass: 142.02700
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.156 g/mL at 25 °C(lit.)
• Melting Point: -18 ºC
• Boiling Point: 198°C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.447(lit.)
• Water Partition Coefficient: Soluble in most organic solvents. Insoluble in water.
• PSA: 52.60000
• LogP: -0.66420
• Sensitiveness: Light Sensitive
• FEMA: 3442
• Solubility: Not determined

1,4-dimethyl but-2-ynedioate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• FLUKA BRAND F CODES：8-19
• RTECS：ES0175000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-dimethyl but-2-ynedioate

Professional Introduction to 1,4-Dimethyl But-2-Ynyldioate (CAS No. 762-42-5)

1,4-Dimethyl but-2-ynedioate, a compound with the chemical formula C₆H₈O₄, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its ethynyl and carboxylate functional groups, which contribute to its unique reactivity and potential applications. The CAS number 762-42-5 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial processes.

The synthesis of 1,4-dimethyl but-2-ynedioate involves complex organic transformations, including the formation of acetylenic bonds and carboxylation reactions. These processes require meticulous control over reaction conditions, such as temperature, pressure, and catalyst selection. Recent advancements in catalytic systems have enabled more efficient and sustainable production methods for this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to enhance the yield and purity of 1,4-dimethyl but-2-ynedioate.

One of the most intriguing aspects of 1,4-dimethyl but-2-ynedioate is its potential role in pharmaceutical applications. The compound's structural features make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers have explored its utility in developing novel therapeutic agents targeting neurological disorders. Studies indicate that derivatives of this compound exhibit promising properties as neuroprotective agents, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The ethynyl group in 1,4-dimethyl but-2-ynedioate is particularly noteworthy for its ability to participate in diverse chemical reactions, including Sonogashira couplings and other metal-catalyzed transformations. These reactions are fundamental in constructing complex molecular architectures, which are essential for drug discovery. Additionally, the carboxylate groups provide opportunities for further functionalization, enabling the creation of polymers and other advanced materials with tailored properties.

In recent years, there has been growing interest in the use of 1,4-dimethyl but-2-ynedioate as a building block for pharmaceutical intermediates. Its versatility allows chemists to design molecules with specific biological activities by modifying its structure through various chemical pathways. For example, researchers have synthesized analogs of this compound that exhibit potent anti-inflammatory effects. These findings highlight the importance of 1,4-dimethyl but-2-ynedioate in medicinal chemistry and underscore its potential as a key component in drug development pipelines.

The industrial production of 1,4-dimethyl but-2-ynedioate has also seen significant improvements due to innovations in synthetic methodologies. Continuous flow chemistry has emerged as a powerful tool for optimizing reaction conditions and enhancing scalability. This approach not only improves efficiency but also reduces waste generation, aligning with global sustainability goals. Furthermore, green chemistry principles have been integrated into the synthesis process to minimize hazardous byproducts and improve overall environmental compatibility.

Another area where 1,4-dimethyl but-2-ynedioate has shown promise is in materials science. The compound's ability to form stable polymers has led to the development of novel materials with applications ranging from coatings to electronics. Researchers have explored its use in creating conductive polymers that could revolutionize the field of organic electronics. These materials have potential uses in flexible displays and lightweight batteries, demonstrating the broad applicability of this versatile compound.

Future research directions for 1,4-dimethyl but-2-ynedioate include further exploration of its biological activities and optimization of synthetic routes for industrial-scale production. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical applications. By leveraging cutting-edge technologies and innovative methodologies, scientists can unlock the full potential of this compound and contribute to advancements in medicine and materials science.